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Compound of Interest

Compound Name: Sodium;methyl 4-hydroxybenzoate

Cat. No.: B11818526

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis of methyl 4-
hydroxybenzoate sodium salt, a widely used preservative in the pharmaceutical, cosmetic, and
food industries. This document details the chemical reactions involved, experimental protocols
for both laboratory and industrial scales, and a comprehensive summary of the
physicochemical properties of the key compounds. Furthermore, it elucidates the antimicrobial
mechanism of action of parabens, the class of compounds to which methyl 4-hydroxybenzoate
belongs.

Introduction

Methyl 4-hydroxybenzoate, a methyl ester of p-hydroxybenzoic acid, is a member of the
paraben family. While effective as an antimicrobial agent, its low solubility in water can be a
limitation in certain formulations. The conversion to its sodium salt significantly enhances its
water solubility, broadening its applicability. This guide will cover the two primary stages of its
synthesis: the esterification of p-hydroxybenzoic acid to form methyl 4-hydroxybenzoate and
the subsequent neutralization to yield the desired sodium salt.

Physicochemical Data

A thorough understanding of the physical and chemical properties of the reactants,
intermediates, and final product is crucial for successful synthesis and formulation. The
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following tables summarize key quantitative data for p-hydroxybenzoic acid, methyl 4-

hydroxybenzoate, and methyl 4-hydroxybenzoate sodium salt.

Table 1: Physical and Chemical Properties of Compounds

. Methyl 4-
p-Hydroxybenzoic Methyl 4-
Property ) Hydroxybenzoate
Acid Hydroxybenzoate .
Sodium Salt
CAS Number 99-96-7 99-76-3 5026-62-0
Molecular Formula C7HeOs3 CsHsOs3 CsH7NaOs
Molecular Weight 138.12 g/mol 152.15 g/mol 174.13 g/mol
] ) Colorless crystals or ] )
White crystalline ] ) White or off-white
Appearance white crystalline )
powder crystalline powder
powder
Melting Point 213-217 °C 125-128 °C[1] >125 °C[2]
- _ 265.5 °C at 760
Boiling Point Decomposes 270-280 °C
mmHg[2]
H 5.72 (1.88 g/L in H20 9.7-10.3 (1 g/Lin
p -

at 20 °C)

H20)[3]

Table 2: Solubility Data
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. Methyl 4-
p-Hydroxybenzoic Methyl 4-
Solvent . Hydroxybenzoate
Acid Hydroxybenzoate .
Sodium Salt
Water Slightly soluble Slightly soluble Freely soluble[2][3][4]
Sparingly soluble[2][3
Ethanol Freely soluble Freely soluble [4? i 23]
Methanol Freely soluble Freely soluble -
Ether Soluble Soluble Practically insoluble

Practically insoluble[2]

[3]4]

Methylene Chloride

Table 3: Spectroscopic Data for Methyl 4-Hydroxybenzoate

Technique Key Data Points
1H NMR (Methanol-da) 5 7.86 (d, 2H), 6.82 (d, 2H), 3.84 (s, 3H)[5]
13C NMR (Methanol-da) 5 168.7, 163.6, 132.8, 122.2, 116.2, 52.3[5]

Major peaks at approximately 3350 cm~1 (O-H),
FTIR (KBr) 1685 cm~1 (C=0, ester), 1605, 1510 cm~t (C=C,

aromatic), 1280 cm~1 (C-O, ester)

Mass Spectrum (EI) m/z 152 (M*), 121, 93, 65

Synthesis Workflow

The overall synthesis of methyl 4-hydroxybenzoate sodium salt is a two-step process. The first
step involves the Fischer esterification of p-hydroxybenzoic acid with methanol, typically
catalyzed by a strong acid. The resulting methyl 4-hydroxybenzoate is then neutralized with a
base, such as sodium hydroxide, to produce the final sodium salt.
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Step 1: Esterification

Acid Catalyst (e.g., H2S0a4)
H
H
:
-
p-Hydroxybenzoic Acid

Esterification

Step 2: Neutralization and Purification

i i Methyl 4-Hydroxybenzoate
Sodium Hydroxide Neutralization Purification :
Sodium Salt (Crystallization/Drying) Final Product
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Inhibition of Macromolecular Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Synthesis of Methyl 4-Hydroxybenzoate Sodium Salt: A
Comprehensive Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11818526#synthesis-of-methyl-4-hydroxybenzoate-
sodium-salt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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